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Compound of Interest

Compound Name:
2-Methoxybenzenesulfonyl

chloride

Cat. No.: B167664 Get Quote

This guide provides a comprehensive technical overview of 2-Methoxybenzenesulfonyl
chloride (CAS No. 10130-87-7), a pivotal reagent in modern organic synthesis, particularly

within the pharmaceutical and agrochemical industries. This document is intended for

researchers, scientists, and drug development professionals, offering in-depth insights into its

synthesis, reactivity, and applications, grounded in established scientific principles and field-

proven methodologies.

Introduction: The Strategic Importance of 2-
Methoxybenzenesulfonyl Chloride
2-Methoxybenzenesulfonyl chloride, also known as o-anisolesulfonyl chloride, is an aromatic

sulfonyl chloride that serves as a critical building block for the introduction of the 2-

methoxybenzenesulfonyl moiety into a diverse range of molecular scaffolds.[1] The

sulfonamide functional group is a cornerstone in medicinal chemistry, and the ability to

strategically introduce substituted aryl-sulfonyl groups is paramount in the design of novel

therapeutic agents.[2] The methoxy group at the ortho position of this reagent influences its

reactivity and the conformational properties of its derivatives, making it a valuable tool for fine-

tuning the steric and electronic characteristics of target molecules. Its application is particularly

notable in the synthesis of sulfonamide derivatives with a wide spectrum of biological activities.

[1][3]
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Physicochemical and Spectroscopic Profile
A thorough understanding of the physical and spectral properties of a reagent is fundamental to

its effective use in a laboratory setting.

Physical and Chemical Properties
The key physicochemical properties of 2-Methoxybenzenesulfonyl chloride are summarized

in the table below.

Property Value Reference

CAS Number 10130-87-7

Molecular Formula C₇H₇ClO₃S

Molecular Weight 206.65 g/mol [4]

Appearance
White to pale cream crystals or

powder
[3]

Melting Point 50-54 °C [5]

Boiling Point 305.1 °C at 760 mmHg [5]

Solubility
Reacts with water. Soluble in

many organic solvents.

Moisture Sensitivity Highly sensitive to moisture [3]

Spectroscopic Data
The following are representative spectroscopic data for 2-Methoxybenzenesulfonyl chloride.

¹H NMR (DMSO-d₆, 400 MHz): δ 9.98 (s, 1H), 7.51 (d, J = 6.2 Hz, 2H), 7.41 (s, 1H), 7.30 –

7.25 (m, 1H), 3.82 (s, 3H).[6]

¹³C NMR (DMSO-d₆, 101 MHz): δ 193.0, 159.8, 137.6, 130.3, 122.5, 121.0, 112.9, 55.4.[6]

IR (KBr, cm⁻¹): Characteristic strong absorption bands for the sulfonyl chloride group are

expected in the regions of 1375-1340 cm⁻¹ (asymmetric SO₂ stretch) and 1180-1160 cm⁻¹
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(symmetric SO₂ stretch).

Synthesis of 2-Methoxybenzenesulfonyl Chloride: A
Validated Protocol
The synthesis of 2-methoxybenzenesulfonyl chloride can be achieved through various

methods. A common and reliable laboratory-scale synthesis involves the diazotization of 2-

methoxyaniline followed by a copper-catalyzed chlorosulfonation.[7]

Reaction Scheme

2-Methoxyaniline 2-Methoxybenzenediazonium
chloride

Diazotization 2-Methoxybenzenesulfonyl
chloride

Chlorosulfonation

NaNO₂, HCl
0-5 °C

SO₂, CuCl
(catalyst)

Click to download full resolution via product page

Caption: Synthesis of 2-Methoxybenzenesulfonyl chloride via diazotization and

chlorosulfonation.

Detailed Experimental Protocol
Materials:

2-Methoxyaniline

Sodium nitrite (NaNO₂)

Concentrated Hydrochloric Acid (HCl)
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Sulfur dioxide (SO₂) gas

Copper(I) chloride (CuCl)

Ice

Diethyl ether or Ethyl acetate

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Diazotization:

In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping

funnel, dissolve 2-methoxyaniline (1.0 eq) in a mixture of concentrated HCl and water,

cooled to 0-5 °C in an ice-salt bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 eq) dropwise,

maintaining the temperature below 5 °C.

Stir the resulting solution for an additional 20-30 minutes at 0-5 °C to ensure complete

formation of the diazonium salt.[7]

Chlorosulfonation:

In a separate reaction vessel, prepare a solution of copper(I) chloride (catalytic amount) in

a suitable solvent and saturate it with sulfur dioxide gas while cooling in an ice bath.

Slowly add the previously prepared cold diazonium salt solution to the SO₂-saturated

catalyst solution. Vigorous evolution of nitrogen gas will be observed. Maintain the

temperature below 10 °C during the addition.

After the addition is complete, continue stirring the mixture at room temperature for 1-2

hours until the gas evolution ceases.[7]
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Work-up and Purification:

Pour the reaction mixture onto crushed ice and extract the product with diethyl ether or

ethyl acetate (3 x volumes).

Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution (to neutralize any remaining acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

The crude 2-methoxybenzenesulfonyl chloride can be purified by recrystallization from

a suitable solvent system (e.g., hexane/ethyl acetate) or by vacuum distillation to yield a

white to pale yellow solid.[2]

Reactivity and Applications in Drug Development
The reactivity of 2-methoxybenzenesulfonyl chloride is dominated by the electrophilic nature

of the sulfonyl sulfur, making it susceptible to nucleophilic attack. This reactivity is the basis for

its primary application in the synthesis of sulfonamides.

General Reactivity with Nucleophiles
The reaction with primary and secondary amines is the most common transformation, leading

to the formation of N-substituted sulfonamides. The reaction is typically carried out in the

presence of a base (e.g., pyridine, triethylamine, or aqueous NaOH) to neutralize the HCl

byproduct.[8] Similarly, it can react with alcohols and phenols to form sulfonate esters, although

this is a less common application.[9]
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Caption: General reactivity of 2-Methoxybenzenesulfonyl chloride with amines and alcohols.

Application in the Synthesis of Bioactive Sulfonamides
The sulfonamide moiety is a well-established pharmacophore found in a wide array of

therapeutic agents, including antibacterial, antiviral, and anticancer drugs.[10][11] 2-
Methoxybenzenesulfonyl chloride provides a valuable scaffold for the synthesis of novel

sulfonamide-based drug candidates. The ortho-methoxy group can engage in specific

hydrogen bonding interactions with biological targets and influence the overall lipophilicity and

metabolic stability of the molecule.

For instance, substituted benzenesulfonyl chlorides, including methoxy-substituted analogs,

are used in the synthesis of dihydropyridine-sulfonamide hybrids which have shown potential
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as multi-target agents for Alzheimer's disease therapy by exhibiting cholinesterase inhibition

and calcium channel blocking activity.[10]

Safety, Handling, and Storage
As a reactive chemical intermediate, proper handling and storage of 2-
Methoxybenzenesulfonyl chloride are crucial for ensuring laboratory safety and maintaining

the integrity of the reagent.

Hazard Identification and Precautionary Measures
Corrosive: Causes severe skin burns and eye damage.[3][5]

Moisture Sensitive: Reacts with water, potentially liberating corrosive hydrogen chloride gas.

[3]

Toxicity: The toxicological properties have not been fully investigated, but it should be

handled with the assumption that it is toxic.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a

face shield.

Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Handle in an inert atmosphere (e.g., under nitrogen or argon) to prevent exposure to

moisture.

Do not breathe dust.

In case of contact, immediately flush the affected area with copious amounts of water and

seek medical attention.[5]
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Storage Recommendations
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as water, bases, and strong oxidizing agents.

[3]

For long-term storage, refrigeration (2-8 °C) is recommended.[1]

Conclusion
2-Methoxybenzenesulfonyl chloride is a versatile and valuable reagent for the synthesis of a

wide range of organic compounds, most notably sulfonamides with potential therapeutic

applications. Its unique electronic and steric properties, conferred by the ortho-methoxy group,

allow for the fine-tuning of molecular characteristics in drug design. A thorough understanding

of its properties, a validated synthetic protocol, and strict adherence to safety and handling

procedures are essential for its successful and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167664#2-methoxybenzenesulfonyl-chloride-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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